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For Researchers, Scientists, and Drug Development Professionals

Introduction
(Rac)-BAY-985 is a potent and selective, ATP-competitive small molecule inhibitor of TANK-

binding kinase 1 (TBK1) and IκB kinase ε (IKKε).[1][2] These non-canonical IκB kinases are

key regulators of the type I interferon (IFN) response to pathogen infection and play crucial

roles in innate immunity, inflammation, and oncogenesis.[3][4] TBK1 and IKKε are activated

downstream of various pattern recognition receptors and mediate the phosphorylation and

activation of the transcription factor IRF3, leading to the induction of type I IFNs.[4]

Dysregulation of the TBK1/IKKε signaling pathway is implicated in autoimmune diseases and

various cancers, making these kinases attractive therapeutic targets.

These application notes provide detailed protocols for utilizing (Rac)-BAY-985 in both

biochemical and cellular kinase assays to probe TBK1/IKKε activity and for screening and

characterization of potential inhibitors.
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Target IC50 (nM) Assay Conditions

TBK1 2 Low ATP, TR-FRET

TBK1 30 High ATP, TR-FRET

IKKε 2 Low ATP, TR-FRET

pIRF3 (cellular) 74 Mechanistic Assay

SK-MEL-2 proliferation 900 Cell-based

ACHN proliferation 7260 Cell-based

Data compiled from multiple sources.

Off-Target Kinase Inhibition Profile of (Rac)-BAY-985
Off-Target Kinase IC50 (nM)

FLT3 123

RSK4 276

DRAK1 311

ULK1 7930

This table presents a selection of off-target kinases inhibited by (Rac)-BAY-985. A

comprehensive kinase panel screening is recommended for detailed selectivity profiling.

Signaling Pathway
The following diagram illustrates the central role of TBK1 and IKKε in the signaling pathway

leading to type I interferon production upon viral infection.
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TR-FRET Biochemical Kinase Assay Workflow

Preparation

Assay Plate

Detection

Data Analysis

Prepare (Rac)-BAY-985 serial dilutions

Add (Rac)-BAY-985 to wells

Prepare Kinase (TBK1/IKKε) solution

Add Kinase to wells

Prepare Substrate/ATP mix

Add Substrate/ATP mix to initiate reaction

Pre-incubate Kinase and Inhibitor

Incubate at room temperature

Add TR-FRET Detection Reagents (Antibody/Streptavidin)

Incubate for signal development

Read TR-FRET signal

Calculate Emission Ratio

Plot Ratio vs. Inhibitor Concentration

Determine IC50 value
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Cellular Assay Workflow for IRF3 Phosphorylation

Cell Culture

Treatment

Analysis

Data Interpretation

Seed cells in a multi-well plate

Incubate overnight

Pre-treat cells with (Rac)-BAY-985

Incubate for 1-2 hours

Stimulate with Poly(I:C) or LPS

Incubate for the required duration

Lyse cells

Determine protein concentration

Perform Western Blot for pIRF3 and total IRF3

Quantify band intensities

Normalize pIRF3 to total IRF3

Plot results and determine IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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